Cas no 37014-56-5 (1-Benzothiepin-3-ol, 5-methoxy-4-phenyl-, acetate)

• Product Name: 1-Benzothiepin-3-ol, 5-methoxy-4-phenyl-, acetate
• CAS No: 37014-56-5
• MF: C₁₉H₁₈O₄S
• MW: 342.408824443817
• CID: 1480409
• PubChem ID: 71360736
• Update Time: 2025-04-21

1-Benzothiepin-3-ol, 5-methoxy-4-phenyl-, acetate Chemical and Physical Properties

Names and Identifiers

• 1-Benzothiepin-3-ol, 5-methoxy-4-phenyl-, acetate
• acetic acid,5-methoxy-4-phenyl-1-benzothiepin-3-ol
• Acetic acid--5-methoxy-4-phenyl-1-benzothiepin-3-ol (1/1)
• 37014-56-5
• DTXSID00784510

• Inchi： 1S/C17H14O2S.C2H4O2/c1-19-17-13-9-5-6-10-15(13)20-11-14(18)16(17)12-7-3-2-4-8-12;1-2(3)4/h2-11,18H,1H3;1H3,(H,3,4)
• InChI Key： SBOYQSFZHSFHIQ-UHFFFAOYSA-N
• SMILES： S1C=C(C(C2C=CC=CC=2)=C(C2C=CC=CC1=2)OC)O.OC(C)=O

Computed Properties

• Exact Mass: 342.09264
• Monoisotopic Mass: 342.09258022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 438
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• PSA: 66.76